Cas no 692-91-1 (2,4-Hexadienedioic acid, dimethyl ester, (Z,Z)-)

• Product Name: 2,4-Hexadienedioic acid, dimethyl ester, (Z,Z)-
• CAS No: 692-91-1
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 391960
• PubChem ID: 5370245
• Update Time: 2025-04-19

2,4-Hexadienedioic acid, dimethyl ester, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedioic acid, dimethyl ester, (Z,Z)-
• (2Z,4Z)-2,4-Hexadienedioic acid dimethyl ester
• Dimethyl (Z,E)-2,4-hexadienoate
• (2Z,4Z)-hexa-2,4-dienedioic acid dimethyl ester
• PXYBXMZVYNWQAM-GLIMQPGKSA-N
• 95YVN99DE3
• cis,cis-muconic acid dimethyl ester
• DIMETHYL MUCONATE, (Z,Z)-
• DIMETHYL (Z,Z)-2,4-HEXADIENOATE
• dimethyl (z,z)-muconate
• SCHEMBL823097
• Q27271829
• 2,4-Hexadienedioic acid, dimethyl ester, (Z,E)-
• 2,4-HEXADIENEDIOIC ACID, 1,6-DIMETHYL ESTER, (2Z,4Z)-
• Dimethyl muconate, (Z,E)-
• 2,4-Hexadienedioic acid, 1,6-dimethyl ester, (2Z,4E)-
• 692-91-1
• (Z,Z)-dimethyl muconate
• DIMETHYL-(2Z,4Z)-HEXA-2,4-DIENDIOATE
• (Z,Z)-Muconic acid dimethyl ester
• UNII-95YVN99DE3
• MUCONIC ACID (Z,Z)-FORM DIMETHYL ESTER [MI]
• Dimethyl (2Z,4Z)-2,4-hexadienedioate #
• cis,cis-Dimethyl muconate
• Muconic acid (Z,E)-form dimethyl ester [MI]
• Dimethyl-(2Z,4E)-hexa-2,4-diendioate

• Inchi： 1S/C8H10O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-6H,1-2H3/b5-3-,6-4-
• InChI Key： PXYBXMZVYNWQAM-GLIMQPGKSA-N
• SMILES： O(C)C(/C=C\C=C/C(=O)OC)=O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters